Cas no 358629-51-3 (methyl (2S)-2-(2-oxopyrrolidin-1-yl)butanoate)

• Product Name: methyl (2S)-2-(2-oxopyrrolidin-1-yl)butanoate
• CAS No: 358629-51-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1477559
• PubChem ID: 9834145
• Update Time: 2025-04-21

methyl (2S)-2-(2-oxopyrrolidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(2-oxopyrrolidin-1-yl)butanoate
• (S)-methyl 2-(2-oxopyrrolidin-1-yl)-2-butanoate
• S-PYRROLIDINYL BUTYNIL METHYL ESTER
• QRQVFVYABBZXFO-ZETCQYMHSA-N
• AKOS015917970
• Methyl (S)-2-(2-oxopyrrolidin-1-yl)butanoate
• 1-PYRROLIDINEACETIC ACID, .ALPHA.-ETHYL-2-OXO-, METHYL ESTER, (.ALPHA.S)-
• 358629-51-3
• DB-299615
• (S)-2-(2-Oxopyrrolizino)butanoic acid methyl ester
• DTXSID501335340
• (2s)-2-(2-oxopyrrolidin-1-yl)butanoic acid methyl ester
• EP346LRF5C
• (S)-alpha-ethyl-2-oxo pyrrolidine acetic acid methyl ester
• UNII-EP346LRF5C
• Levetiracetam methyl ester
• 1-Pyrrolidineacetic acid, alpha-ethyl-2-oxo-, methyl ester, (alphaS)-
• SCHEMBL1880935

• Inchi： 1S/C9H15NO3/c1-3-7(9(12)13-2)10-6-4-5-8(10)11/h7H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： QRQVFVYABBZXFO-ZETCQYMHSA-N
• SMILES： O=C1CCCN1[C@H](C(=O)OC)CC

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61